1,2,3,4-Tetrachlorobenzene
1,2,3,4-Tetrachlorobenzene
1,2,3,4-tetrachlorobenzene appears as white to off-white crystals. (NTP, 1992)
1,2,3,4-tetrachlorobenzene is a tetrachlorobenzene carrying chloro groups at positions 1, 2 , 3 and 4.
1,2,3,4-tetrachlorobenzene is a tetrachlorobenzene carrying chloro groups at positions 1, 2 , 3 and 4.
Brand Name:
Vulcanchem
CAS No.:
634-66-2
VCID:
VC0165215
InChI:
InChI=1S/C6H2Cl4/c7-3-1-2-4(8)6(10)5(3)9/h1-2H
SMILES:
C1=CC(=C(C(=C1Cl)Cl)Cl)Cl
Molecular Formula:
C6H2Cl4
Molecular Weight:
215.9 g/mol
1,2,3,4-Tetrachlorobenzene
CAS No.: 634-66-2
Reference Standards
VCID: VC0165215
Molecular Formula: C6H2Cl4
Molecular Weight: 215.9 g/mol
| CAS No. | 634-66-2 |
|---|---|
| Product Name | 1,2,3,4-Tetrachlorobenzene |
| Molecular Formula | C6H2Cl4 |
| Molecular Weight | 215.9 g/mol |
| IUPAC Name | 1,2,3,4-tetrachlorobenzene |
| Standard InChI | InChI=1S/C6H2Cl4/c7-3-1-2-4(8)6(10)5(3)9/h1-2H |
| Standard InChIKey | GBDZXPJXOMHESU-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C(=C1Cl)Cl)Cl)Cl |
| Canonical SMILES | C1=CC(=C(C(=C1Cl)Cl)Cl)Cl |
| Boiling Point | 489 °F at 760 mm Hg (NTP, 1992) 254.0 °C 254 °C @ 760 MM HG |
| Colorform | Colorless needles |
| Density | 1.70 kg/l |
| Flash Point | greater than 235 °F (NTP, 1992) |
| Melting Point | 113 to 115 °F (NTP, 1992) 47.5 °C |
| Physical Description | 1,2,3,4-tetrachlorobenzene appears as white to off-white crystals. (NTP, 1992) |
| Description | 1,2,3,4-tetrachlorobenzene appears as white to off-white crystals. (NTP, 1992) 1,2,3,4-tetrachlorobenzene is a tetrachlorobenzene carrying chloro groups at positions 1, 2 , 3 and 4. |
| Solubility | less than 1 mg/mL at 70° F (NTP, 1992) 2.74e-05 M Slightly soluble in ethanol; very soluble in ether and carbon disulfide. In water, 5.92 mg/l at 25 °C. |
| Synonyms | 1,2,3,4-tetrachlorobenzene |
| Vapor Pressure | 1 mm Hg at 155.3 °F ; 5 mm Hg at 211.3° F; 760 mm Hg at 489° F (NTP, 1992) 0.04 mmHg 3.9X10-2 mm Hg at 25 °C |
| PubChem Compound | 12463 |
| Last Modified | Nov 11 2021 |
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